Cas no 3070-71-1 (Methyl 2-benzylacrylate)

• Product Name: Methyl 2-benzylacrylate
• CAS No: 3070-71-1
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• MDL: MFCD07787445
• CID: 43774
• PubChem ID: 575761
• Update Time: 2025-05-21

Methyl 2-benzylacrylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-benzylacrylate
• Methyl 2-benzylarylate
• 2-Benzylacrylic acid methyl ester
• o-benzyl acrylic acid methyl ester
• methyl 2-benzylprop-2-enoate
• methyl 2-methylene-3-phenylpropanoate
• alpha-Methylene-benzenepropanoic acid methyl ester
• methyl alpha-benzylacrylate
• AS-10966
• J-018077
• methyl-2-benzylacrylate
• Methyl a-Benzylacrylate
• Benzenepropanoic acid, .alpha.-methylene-, methyl ester
• 2-(phenylmethyl)-2-propenoic acid methyl ester
• methyl2-benzylacrylate
• DTXSID50341793
• SY211650
• FT-0660040
• AKOS006284944
• EN300-268328
• methyl alpha-methylenebenzenepropanoate
• Hydrocinnamic acid, .alpha.-methylene-, methyl ester
• Methyl 2-benzyl acrylate
• Benzenepropanoic acid, alpha-methylene-, methyl ester
• CS-0158062
• MFCD07787445
• methyl 2-benzylprop-2-enoate;2-Benzylacrylic acid methyl ester, stabilized with 100ppm MEHQ
• SCHEMBL1666500
• 2-Benzyl Acrylic acid methyl ester
• A820573
• methyl 2-(phenylmethyl)propenoate
• 3070-71-1
• DA-20363

• MDL： MFCD07787445
• Inchi： 1S/C11H12O2/c1-9(11(12)13-2)8-10-6-4-3-5-7-10/h3-7H,1,8H2,2H3
• InChI Key： DQQJYBYIABSMFM-UHFFFAOYSA-N
• SMILES： O(C)C(C(=C)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 176.08400
• Monoisotopic Mass: 176.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 2.6

Experimental Properties

• Density: 1.035
• Boiling Point: 261.1°C at 760 mmHg
• Flash Point: 139.5°C
• Refractive Index: 1.5165
• PSA: 26.30000
• LogP: 1.95830

Methyl 2-benzylacrylate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on Methyl 2-benzylacrylate

Methyl 2-benzylacrylate (CAS No. 3070-71-1): A Comprehensive Overview

Methyl 2-benzylacrylate, also known as methyl 2-benzylacrylate, is a versatile organic compound with the CAS registry number 3070-71-1. This compound is a member of the acrylic esters family and has garnered significant attention in both academic and industrial research due to its unique chemical properties and diverse applications. The molecule consists of a benzyl group attached to the second carbon of acrylic acid, which is then esterified with methanol. This structure imparts methyl 2-benzylacrylate with a combination of aromatic stability and reactivity, making it a valuable intermediate in various chemical processes.

Recent studies have highlighted the potential of methyl 2-benzylacrylate in advanced polymer synthesis. Researchers have explored its ability to form high-performance polymers with tailored properties, such as improved thermal stability and mechanical strength. For instance, a 2023 study published in *Polymer Chemistry* demonstrated that methyl 2-benzylacrylate can be polymerized under controlled radical polymerization conditions to yield materials with excellent optical clarity and resistance to environmental stress cracking. These findings underscore the compound's role in developing next-generation materials for applications in optics, electronics, and automotive industries.

In addition to polymer synthesis, methyl 2-benzylacrylate has been investigated for its role in drug delivery systems. Its biocompatibility and ability to form self-assembled structures make it an attractive candidate for encapsulating therapeutic agents. A 2023 research article in *Journal of Controlled Release* reported that nanoparticles synthesized using methyl 2-benzylacrylate exhibited enhanced drug loading capacity and sustained release profiles, which are critical for improving patient compliance and treatment efficacy.

The synthesis of methyl 2-benzylacrylate typically involves the esterification of acrylic acid with benzyl alcohol, followed by methylation. This process can be optimized using various catalysts, such as acid or base catalysts, to improve yield and purity. Recent advancements in catalytic chemistry have enabled the development of more efficient synthesis routes, reducing production costs and environmental impact. For example, a green chemistry approach utilizing enzymatic catalysis was reported in *Green Chemistry* in 2023, where methyl 2-benzylacrylate was synthesized with high efficiency under mild conditions.

The physical and chemical properties of methyl 2-benzylacrylate are well-documented. It is a colorless liquid with a characteristic odor, and it is sparingly soluble in water but miscible with most organic solvents. Its boiling point is approximately 145°C at standard pressure, and it has a molecular weight of 186.19 g/mol. These properties make it suitable for use in various industrial processes, including coatings, adhesives, and paints.

From an environmental perspective, the biodegradation of methyl 2-benzylacrylate has been studied to assess its impact on ecosystems. Research indicates that under aerobic conditions, the compound undergoes rapid microbial degradation, minimizing its persistence in the environment. This information is crucial for regulatory agencies and industries aiming to comply with environmental standards while utilizing this compound.

In conclusion, methyl 2-benzylacrylate (CAS No. 3070-71-1) is a multifunctional compound with significant potential across various fields. Its role in polymer synthesis, drug delivery systems, and sustainable manufacturing processes highlights its importance in modern chemistry. As research continues to uncover new applications and improve synthesis methods, methyl 2-benzylacrylate is poised to remain a key player in both academic and industrial settings.